Cas no 2227835-53-0 (rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol)

• Product Name: rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol
• CAS No: 2227835-53-0
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6521194
• PubChem ID: 165483130
• Update Time: 2025-10-30

rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol
• EN300-1290121
• 2227835-53-0
• rac-(3R,4R)-4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}oxolan-3-ol

• Inchi： 1S/C11H16O3S/c1-2-8-3-4-9(14-8)7-15-11-6-13-5-10(11)12/h3-4,10-12H,2,5-7H2,1H3/t10-,11-/m1/s1
• InChI Key： IQHWXEVNKDBJCQ-GHMZBOCLSA-N
• SMILES： S(CC1=CC=C(CC)O1)[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol

Research Briefing on rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol (CAS: 2227835-53-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators in targeting specific biological pathways. Among these, the compound rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol (CAS: 2227835-53-0) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its furan and oxolane rings linked via a methylsulfanyl bridge, has been investigated for its role in modulating enzymatic activity, particularly in inflammatory and metabolic pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthetic routes, with an emphasis on stereoselective synthesis to isolate the (3R,4R) enantiomer, which exhibits enhanced bioactivity compared to its racemic form.

In vitro studies have demonstrated that rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. This selectivity over COX-1 suggests its potential as a safer anti-inflammatory agent, reducing gastrointestinal side effects commonly associated with non-selective COX inhibitors. Additionally, molecular docking simulations have revealed its binding affinity for the active site of COX-2, corroborating experimental data.

Preclinical evaluations in animal models of rheumatoid arthritis and colitis have shown significant reductions in pro-inflammatory cytokines (e.g., IL-6, TNF-α) and histological improvements in affected tissues. These findings position the compound as a viable candidate for further development in autoimmune and inflammatory diseases. However, pharmacokinetic studies indicate moderate oral bioavailability, prompting ongoing research into prodrug formulations or nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}oxolan-3-ol represents a chemically and biologically intriguing molecule with translational potential. Future research should address scalability of its synthesis, detailed toxicology profiles, and expansion of its therapeutic indications. Collaborative efforts between academia and industry will be critical to advancing this compound toward clinical trials.